molecular formula C16H17FN2O2 B8308898 5-Fluoro-n-(2-methyl-1-phenylpropyl)-2-nitrobenzenamine

5-Fluoro-n-(2-methyl-1-phenylpropyl)-2-nitrobenzenamine

Cat. No.: B8308898
M. Wt: 288.32 g/mol
InChI Key: DSCKLKJEESPASJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Fluoro-n-(2-methyl-1-phenylpropyl)-2-nitrobenzenamine is a useful research compound. Its molecular formula is C16H17FN2O2 and its molecular weight is 288.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H17FN2O2

Molecular Weight

288.32 g/mol

IUPAC Name

5-fluoro-N-(2-methyl-1-phenylpropyl)-2-nitroaniline

InChI

InChI=1S/C16H17FN2O2/c1-11(2)16(12-6-4-3-5-7-12)18-14-10-13(17)8-9-15(14)19(20)21/h3-11,16,18H,1-2H3

InChI Key

DSCKLKJEESPASJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(C1=CC=CC=C1)NC2=C(C=CC(=C2)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-methyl-1-phenylpropan-1-amine (1.0 g, 6.7 mmol), 2,4-difluoronitrobenzene (0.74 mL, 6.7 mmol) and N,N-diisopropylethylamine (2.3 mL, 13.4 mmol) in acetonitrile was stirred at room temperature for 32 h. The solvent was concentrated in vacuo, the residue was taken up in dichloromethane and washed with water, dried, and concentrated under reduced pressure to yield 1.79 g (93%) of the desired aniline: 1H NMR (400 MHz, CDCl3): δ 8.78 (br d, 1H), 8.21 (dd, 1H), 7.37-7.31 (m, 4H), 7.28-7.24 (m, 1H), 6.44-6.35 (m, 2H), 4.43 (t, 1H), 2.18 (m, 1H), 1.06 (d, 3H), 0.97 (d, 3H).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.74 mL
Type
reactant
Reaction Step One
Quantity
2.3 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
93%

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